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Compound of Interest

Compound Name: Methyl dodonate A acetate

Cat. No.: B1160446 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount. This guide provides a comprehensive, step-by-

step operational plan for the proper disposal of Methyl Acetate, ensuring laboratory safety and

regulatory compliance. The following procedures are based on established safety data sheets

and best practices for chemical waste management.

I. Understanding the Hazards
Methyl acetate is a highly flammable liquid and vapor that can cause serious eye irritation and

may cause drowsiness or dizziness.[1][2][3][4] Repeated exposure may lead to skin dryness or

cracking.[4][5][6] It is crucial to handle this chemical with appropriate personal protective

equipment (PPE) in a well-ventilated area, away from heat, sparks, and open flames.[1][3][5][7]

II. Quantitative Data Summary
The following table summarizes the key quantitative data for Methyl Acetate, compiled from

various safety data sheets.
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Property Value Source(s)

CAS Number 79-20-9 [2][3][5][6]

Molecular Formula C₃H₆O₂ [6]

Molecular Weight 74.08 g/mol [6]

Appearance Colorless liquid [7]

Odor Pleasant, aromatic, fruity [2][4][7]

Boiling Point 57 °C (134.6 °F) [2][7]

Melting Point -98 °C (-144.4 °F) [7]

Flash Point
-10 °C (14 °F) to -13 °C (8.6

°F)
[2][7]

Autoignition Temperature 455 °C (851 °F) [2][5][7]

Explosion Limits Lower: 3.1%, Upper: 16.0% [5][7]

Vapor Pressure 220 mbar @ 20 °C [7]

Vapor Density 2.8 (Air = 1.0) [7]

Specific Gravity 0.930 [7]

Solubility in Water 250 g/L @ 20 °C [4]

Oral LD50 (Rabbit) 3,705 mg/kg [2]

Oral LD50 (Rat) >5000 mg/kg [4]

Dermal LD50 (Rabbit) >5000 mg/kg [4]

III. Step-by-Step Disposal and Spill Management
Protocol
The proper disposal of Methyl Acetate involves a clear, systematic approach to waste

collection, storage, and transfer. In the event of a spill, a well-defined cleanup procedure is

essential to ensure safety.
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Start: Unused or Contaminated
Methyl Acetate

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat) Spill Occurs

2. Ensure Adequate Ventilation
(Fume Hood)

3. Use a Designated, Labeled,
and Closed Waste Container

4. Carefully Transfer Waste to Container
(Use non-sparking tools)

5. Store Waste Container in a Cool,
Dry, Well-Ventilated Area

Away from Ignition Sources

6. Arrange for Pickup by an
Approved Waste Disposal Plant

End: Proper Disposal

A. Evacuate and Ventilate Area

Small Spill

B. Eliminate Ignition Sources

C. Absorb Spill with Inert Material
(Sand, Vermiculite)

D. Collect Residue into a Labeled
Container using Non-Sparking Tools

Click to download full resolution via product page

Methyl Acetate Disposal and Spill Management Workflow.
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A. Standard Disposal Procedure:

Personal Protective Equipment (PPE): Before handling Methyl Acetate waste, ensure you

are wearing appropriate PPE, including chemical-resistant gloves, safety goggles with side

shields, and a lab coat.[3][5]

Ventilation: All handling of Methyl Acetate waste should be conducted in a well-ventilated

area, preferably within a chemical fume hood.[1][3]

Waste Container: Use a designated and properly labeled hazardous waste container.[8] The

container must be compatible with Methyl Acetate and have a secure, tight-fitting lid.[1][3][5]

[6]

Waste Transfer: Carefully transfer the unwanted Methyl Acetate into the designated waste

container. Use non-sparking tools and equipment to prevent ignition.[1][3][5] Ground and

bond containers and receiving equipment during transfer to prevent static discharge.[1][3][5]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated

for flammable liquid storage.[1][5][6] This area must be away from heat, sparks, open flames,

and incompatible materials such as strong acids, bases, and oxidizing agents.[3][4][7]

Final Disposal: The ultimate disposal of Methyl Acetate waste must be carried out by an

approved and licensed waste disposal company.[3][5][6][9] Adhere to all federal, state, and

local regulations for hazardous waste disposal.[1][8]

B. Spill Management Protocol:

Immediate Actions: In the event of a spill, immediately evacuate non-essential personnel

from the area.[3][9] Eliminate all sources of ignition, including sparks, flames, and hot

surfaces.[3][5][9]

Ventilation: Increase ventilation in the spill area.[8][9]

Containment and Absorption: For small spills, contain the liquid and absorb it with a non-

combustible, inert absorbent material such as sand, earth, or vermiculite.[5][8][9]
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Collection: Using spark-proof tools, carefully collect the absorbed material and contaminated

soil into a labeled, sealable container for hazardous waste.[5][8]

Decontamination: Clean the spill area thoroughly.

Disposal of Spill Debris: The container with the collected spill debris must be disposed of as

hazardous waste through an approved waste disposal contractor, following the same

procedure as for the liquid waste.[5][6]

IV. First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.[1][3][5]

Skin Contact: If on skin, immediately remove all contaminated clothing and rinse the skin

with plenty of water.[3][5]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention if irritation

persists.[3][5][6]

Ingestion: Do NOT induce vomiting. Clean the mouth with water and seek immediate medical

attention.[5]

By adhering to these procedures, laboratory personnel can ensure the safe and responsible

management of Methyl Acetate waste, minimizing risks to themselves, their colleagues, and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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